Cas no 743380-98-5 ((3-methylazetidin-3-yl)methanamine)

• Product Name: (3-methylazetidin-3-yl)methanamine
• CAS No: 743380-98-5
• MF: C₅H₁₂N₂
• MW: 100.162180900574
• CID: 5301378
• Update Time: 2025-07-20

(3-methylazetidin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-methylazetidin-3-yl)methanamine

• Inchi： 1S/C5H12N2/c1-5(2-6)3-7-4-5/h7H,2-4,6H2,1H3
• InChI Key： LCRGNSQMMQEGPA-UHFFFAOYSA-N
• SMILES： N1CC(C)(CN)C1

Additional information on (3-methylazetidin-3-yl)methanamine

Introduction to (3-Methylazetidin-3-yl)methanamine (CAS No. 743380-98-5)

(3-Methylazetidin-3-yl)methanamine, with the CAS number 743380-98-5, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-(3-methylazetidin-3-yl)methanamine, is characterized by its unique structure, which includes a methylazetidine ring and an amino group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and bioactive molecules.

The methylazetidine ring, a four-membered heterocycle, is known for its high reactivity and stability under a wide range of conditions. This structural feature allows (3-methylazetidin-3-yl)methanamine to participate in a variety of chemical reactions, including nucleophilic substitutions, condensations, and coupling reactions. These reactions are crucial for the synthesis of complex molecules with therapeutic potential.

In recent years, the application of (3-methylazetidin-3-yl)methanamine in drug discovery has been extensively explored. One notable area of research is its use as a building block for the development of central nervous system (CNS) drugs. The compound's ability to cross the blood-brain barrier and interact with specific receptors makes it an attractive candidate for the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression.

Recent studies have also highlighted the potential of (3-methylazetidin-3-yl)methanamine in the development of antiviral agents. Researchers at the University of California, San Francisco, have demonstrated that derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves the inhibition of viral replication through the disruption of key viral enzymes.

Another promising application of (3-methylazetidin-3-yl)methanamine is in the field of oncology. Studies conducted at the National Cancer Institute have shown that certain derivatives of this compound can selectively inhibit cancer cell proliferation by targeting specific signaling pathways involved in tumor growth and metastasis. These findings suggest that (3-methylazetidin-3-yl)methanamine and its derivatives may have significant therapeutic potential in cancer treatment.

The synthesis of (3-methylazetidin-3-yl)methanamine has been optimized through various methodologies to ensure high yields and purity. One common approach involves the reaction of methyl azetidine with formaldehyde followed by reduction to form the desired amine. This synthetic route is scalable and can be adapted for large-scale production, making it suitable for industrial applications.

In addition to its use in pharmaceuticals, (3-methylazetidin-3-yl)methanamine has found applications in other areas such as agrochemicals and materials science. For instance, it can be used as a ligand in coordination chemistry to form stable complexes with metal ions, which are useful in catalysis and materials synthesis.

The safety profile of (3-methylazetidin-3-yl)methanamine has been extensively evaluated through toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal side effects. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety.

In conclusion, (3-methylazetidin-3-yl)methanamine (CAS No. 743380-98-5) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an invaluable tool for the development of new drugs and bioactive molecules. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry and medicine.